Cas no 1343350-42-4 ((4-Methoxy-2,2-dimethylbutyl)(2-methylpropyl)amine)
(4-Methoxy-2,2-dimethylbutyl)(2-methylpropyl)amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-800484
- (4-methoxy-2,2-dimethylbutyl)(2-methylpropyl)amine
- 1343350-42-4
- AKOS012016511
- (4-Methoxy-2,2-dimethylbutyl)(2-methylpropyl)amine
-
- Inchi: 1S/C11H25NO/c1-10(2)8-12-9-11(3,4)6-7-13-5/h10,12H,6-9H2,1-5H3
- InChI Key: DSYKQZOQNVCRKO-UHFFFAOYSA-N
- SMILES: O(C)CCC(C)(C)CNCC(C)C
Computed Properties
- Exact Mass: 187.193614421g/mol
- Monoisotopic Mass: 187.193614421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 21.3Ų
(4-Methoxy-2,2-dimethylbutyl)(2-methylpropyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-800484-0.05g |
(4-methoxy-2,2-dimethylbutyl)(2-methylpropyl)amine |
1343350-42-4 | 95.0% | 0.05g |
$528.0 | 2025-03-21 | |
| Enamine | EN300-800484-0.1g |
(4-methoxy-2,2-dimethylbutyl)(2-methylpropyl)amine |
1343350-42-4 | 95.0% | 0.1g |
$553.0 | 2025-03-21 | |
| Enamine | EN300-800484-0.25g |
(4-methoxy-2,2-dimethylbutyl)(2-methylpropyl)amine |
1343350-42-4 | 95.0% | 0.25g |
$579.0 | 2025-03-21 | |
| Enamine | EN300-800484-0.5g |
(4-methoxy-2,2-dimethylbutyl)(2-methylpropyl)amine |
1343350-42-4 | 95.0% | 0.5g |
$603.0 | 2025-03-21 | |
| Enamine | EN300-800484-1.0g |
(4-methoxy-2,2-dimethylbutyl)(2-methylpropyl)amine |
1343350-42-4 | 95.0% | 1.0g |
$628.0 | 2025-03-21 | |
| Enamine | EN300-800484-2.5g |
(4-methoxy-2,2-dimethylbutyl)(2-methylpropyl)amine |
1343350-42-4 | 95.0% | 2.5g |
$1230.0 | 2025-03-21 | |
| Enamine | EN300-800484-5.0g |
(4-methoxy-2,2-dimethylbutyl)(2-methylpropyl)amine |
1343350-42-4 | 95.0% | 5.0g |
$1821.0 | 2025-03-21 | |
| Enamine | EN300-800484-10.0g |
(4-methoxy-2,2-dimethylbutyl)(2-methylpropyl)amine |
1343350-42-4 | 95.0% | 10.0g |
$2701.0 | 2025-03-21 |
(4-Methoxy-2,2-dimethylbutyl)(2-methylpropyl)amine Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on (4-Methoxy-2,2-dimethylbutyl)(2-methylpropyl)amine
Compound CAS No 1343350-42-4: (4-Methoxy-2,2-dimethylbutyl)(2-methylpropyl)amine
The compound with CAS number 1343350-42-4, known as (4-Methoxy-2,2-dimethylbutyl)(2-methylpropyl)amine, is a complex organic amine with a unique structure that combines a methoxy-substituted alkyl chain and an isopropyl group. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals.
Structure and Properties: The molecule consists of a central amine group (-NH-) connected to two distinct alkyl chains. The first chain is a 4-methoxy-2,2-dimethylbutyl group, which introduces both steric hindrance and electronic effects due to the methoxy substituent. The second chain is a 2-methylpropyl group (isopropyl), which adds further branching and contributes to the compound's lipophilicity. These structural features make the compound highly versatile in terms of reactivity and solubility properties.
Synthesis and Applications: Recent studies have explored the synthesis of (4-Methoxy-2,2-dimethylbutyl)(2-methylpropyl)amine using various methods, including alkylation of amines and reductive amination techniques. Its unique structure makes it an attractive candidate for use as an intermediate in the synthesis of more complex molecules, such as bioactive compounds or advanced materials.
Biological Activity: Emerging research has highlighted the potential biological activity of this compound. For instance, studies have shown that (4-Methoxy-2,2-dimethylbutyl)(2-methylpropyl)amine exhibits moderate inhibitory effects on certain enzymes relevant to metabolic disorders. This finding underscores its potential as a lead compound for drug discovery efforts targeting conditions such as diabetes or obesity.
Environmental Impact: As with many organic compounds, understanding the environmental fate of (4-Methoxy-2,2-dimethylbutyl)(2-methylpropyl)amine is crucial for its responsible use. Recent environmental assessments suggest that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic systems. This information is vital for ensuring sustainable practices in its production and application.
Safety Considerations: While (4-Methoxy-2,2-dimethylbutyl)(2-methylpropyl)amine has shown promise in various applications, safety considerations remain paramount. Preliminary toxicological studies indicate that the compound exhibits low acute toxicity; however, long-term exposure studies are needed to fully assess its safety profile.
In conclusion, (4-Methoxy-2,2-dimethylbutyl)(2-methylpropyl)amine (CAS No 1343350-4
1343350-42-4 ((4-Methoxy-2,2-dimethylbutyl)(2-methylpropyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)